Cas no 16908-91-1 (L-Iditol,1,4:3,6-dianhydro-, mononitrate (9CI))

• Product Name: L-Iditol,1,4:3,6-dianhydro-, mononitrate (9CI)
• CAS No: 16908-91-1
• MF: C₆H₉NO₆
• MW: 191.138762235641
• CID: 223548
• PubChem ID: 181094
• Update Time: 2025-04-19

L-Iditol,1,4:3,6-dianhydro-, mononitrate (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Iditol,1,4:3,6-dianhydro-, mononitrate (9CI)
• 16908-91-1
• [(3S,3aR,6S,6aS)-3-hydroxy-2,3,3a,5,6,6a-hexahydrofuro[3,2-b]furan-6-yl] nitrate
• SCHEMBL5482432
• isosorbidmononitrat
• L-Isoidide mononitrate
• L-Idiol, 1,4:3,6-Dianhydro-, 2-nirate

• Inchi： 1S/C6H9NO6/c8-3-1-11-6-4(13-7(9)10)2-12-5(3)6/h3-6,8H,1-2H2/t3-,4-,5+,6+/m0/s1
• InChI Key： YWXYYJSYQOXTPL-UNTFVMJOSA-N
• SMILES： O1C[C@@H]([C@@H]2[C@H]1[C@H](CO2)O)O[N+](=O)[O-]

Computed Properties

• Exact Mass: 191.043
• Monoisotopic Mass: 191.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.7Ų
• XLogP3: _0.4

Experimental Properties

• Density: 1.56
• Boiling Point: 364.5°C at 760 mmHg
• Flash Point: 174.2°C
• Refractive Index: 1.542

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans Isosorbides